Cas no 66989-30-8 (Benzene, 1,1'-sulfinylbis[3,5-dibromo-4-(dibromopropoxy)-)

• Product Name: Benzene, 1,1'-sulfinylbis[3,5-dibromo-4-(dibromopropoxy)-
• CAS No: 66989-30-8
• MF: C₁₈H₁₄Br₈O₃S
• MW: 949.598958492279
• CID: 388232
• PubChem ID: 71368845
• Update Time: 2025-04-19

Benzene, 1,1'-sulfinylbis[3,5-dibromo-4-(dibromopropoxy)- Chemical and Physical Properties

Names and Identifiers

• 1,3-dibromo-5-[3,5-dibromo-4-(3,3-dibromopropoxy)phenyl]sulfinyl-2-(3,3-dibromopropoxy)benzene
• 1,1'-Sulfinylbis[3,5-dibromo-4-(3,3-dibromopropoxy)benzene]
• 66989-30-8
• DTXSID70791892
• Benzene, 1,1'-sulfinylbis[3,5-dibromo-4-(dibromopropoxy)-

• Inchi： 1S/C18H14Br8O3S/c19-11-5-9(6-12(20)17(11)28-3-1-15(23)24)30(27)10-7-13(21)18(14(22)8-10)29-4-2-16(25)26/h5-8,15-16H,1-4H2
• InChI Key： RHPSPMYOZMWHIA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1OCCC(Br)Br)Br)S(C1C=C(C(=C(C=1)Br)OCCC(Br)Br)Br)=O

Computed Properties

• Exact Mass: 949.40487g/mol
• Monoisotopic Mass: 941.41307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.5
• Topological Polar Surface Area: 54.7Ų